(S)-Pentan-2-amine hydrochloride

• IUPAC Name: (2S)-pentan-2-amine;hydrochloride
• InChI: InChI=1S/C5H13N.ClH/c1-3-4-5(2)6;/h5H,3-4,6H2,1-2H3;1H/t5-;/m0./s1
• InChI Key: AMIBHXGATODRDN-JEDNCBNOSA-N
• Canonical SMILES: CCCC(C)N.Cl
• Isomeric SMILES: CCC[C@H](C)N.Cl
• Molecular Formula: C5H14ClN
• Molecular Weight: 123.62 g/mol

Description

“(S)-Pentan-2-amine hydrochloride” likely refers to the hydrochloride salt form of the (S)-enantiomer of pentan-2-amine. Pentan-2-amine is an amine, which is an organic compound that contains a basic nitrogen atom with a lone pair. The “(S)” denotes the specific spatial configuration of the molecule, referring to its chirality or “handedness”. Hydrochloride salts are commonly used in pharmaceuticals to improve the water solubility of organic compounds.

Synthesis Analysis

The synthesis of amines can be achieved through various methods, such as the reduction of nitriles, amides, and nitro compounds, or through the reaction of an alkyl halide with ammonia. The synthesis of the specific chiral amine “(S)-Pentan-2-amine” would likely involve a chiral catalyst or reagent to ensure the correct stereochemistry. The hydrochloride salt could then be formed by reacting the amine with hydrochloric acid.

Molecular Structure Analysis

Amines are characterized by a nitrogen atom bonded to hydrogen atoms and/or alkyl groups. The nitrogen atom in amines is trivalent and carries a lone pair of electrons. This makes amines basic and able to form salts with acids. In the case of “this compound”, the molecule would have a chiral center at the 2-position of the pentane chain, and the nitrogen would be protonated and positively charged due to the interaction with the hydrochloric acid.

Chemical Reactions Analysis

Amines can participate in a variety of chemical reactions, including alkylation, acylation, and reactions with nitrous acid. As a salt, “this compound” would be expected to readily dissolve in water and could be converted back to the free amine by reaction with a base.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific structure. Generally, amine hydrochlorides are solid at room temperature and highly soluble in water. They are typically stable under normal temperatures and pressures.

Scientific Research Applications

Synthesis and Derivatization

• Synthesis of Bicyclic Amines : Amines with bridged bicyclic carbon skeletons, like (S)-Pentan-2-amine hydrochloride, are valuable in medicinal chemistry. One study demonstrates the conversion of bicyclo[1.1.1]pentan-1-amines to polysubstituted bicyclo[3.1.1]heptan-1-amines, expanding the chemical space for drug discovery (Harmata et al., 2021).
• Derivatization for Identification : In forensic science, the derivatization of similar compounds has been used to identify novel hydrochloride salts of cathinones, demonstrating the versatility of these chemical structures in analytical applications (Nycz et al., 2016).

Catalytic and Chemical Properties

• Catalytic Applications : The study of substituted amines based ionic liquids, including those derived from this compound, has shown their utility in catalyzing aldol condensations. These ionic liquids exhibit tailored physico-chemical properties for specific applications, demonstrating their potential in various chemical processes (Iglesias et al., 2010).
• Isomerization Processes : Research into the isomerization of n-hexane catalyzed by ionic liquids, including those derived from amines like this compound, highlights the importance of these compounds in industrial chemical processes. The study emphasizes the influence of different initiators on the isomerization process, showcasing the practical applications of these amines (Shi et al., 2008).

Medical Chemistry and Drug Discovery

• Building Blocks in Medicinal Chemistry : Amines containing structures like this compound are important in medicinal chemistry as building blocks. They provide a route to synthesize drug-like molecules with favorable properties like good passive permeability, aqueous solubility, and metabolic stability, crucial for the development of effective pharmaceuticals (Kanazawa et al., 2017).

Safety and Hazards

Like all chemicals, “(S)-Pentan-2-amine hydrochloride” should be handled with appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information. Generally, amine hydrochlorides can be irritating to the skin and eyes, and may be harmful if ingested or inhaled.

Future Directions

The future directions for research on “(S)-Pentan-2-amine hydrochloride” would depend on its potential applications. Chiral amines are important in the pharmaceutical industry as they are often key building blocks in the synthesis of therapeutic agents. Therefore, efficient methods for their synthesis and analysis are an active area of research.